6-fluoro-N-(4-fluorophenyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 6-fluoro-N-(4-fluorophenyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C13H8F2N2S/c14-8-1-4-10(5-2-8)16-13-17-11-6-3-9(15)7-12(11)18-13/h1-7H,(H,16,17)
• InChI Key: QFAXHTQHJLHOKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC3=C(S2)C=C(C=C3)F)F
• Molecular Formula: C13H8F2N2S
• DSSTOX Substance ID: DTXSID001244013
• Molecular Weight: 262.28 g/mol
• CAS No.: 348-41-4

Description

The compound “6-fluoro-N-(4-fluorophenyl)-1,3-benzothiazol-2-amine” is also known as Spautin-1. It is an autophagy inhibitor that induces cell death in human breast cancer Bcap-37 cells grown in glucose-free media. It does not significantly affect the viability of Bcap-37 cells grown in complete media.

Synthesis Analysis

The synthesis of fluorinated compounds like “this compound” has been a topic of interest for biologists and chemists. Enzymatic synthesis methods have been developed, with the direct formation of the C-F bond by fluorinase being the most effective and promising method.

Molecular Structure Analysis

The molecular structure of “this compound” includes a benzothiazol-2-amine core with fluorine atoms at the 6-position and a fluorophenyl group at the N-position. The molecular weight of the compound is 271.26.

Chemical Reactions Analysis

The enzymatic synthesis of fluorinated compounds involves two main strategies: (1) C-F bonds are directly formed to obtain fluorine-containing compounds, and (2) complex fluorinated compounds are synthesized from simple fluorine-containing modules.

Physical And Chemical Properties Analysis

The compound “this compound” is a crystalline solid. It is soluble in DMF, DMSO, and Ethanol.

Mechanism of Action

The compound “6-fluoro-N-(4-fluorophenyl)-1,3-benzothiazol-2-amine” acts as an autophagy inhibitor. It promotes the degradation of Vps34 PI3K complex by inhibiting the deubiquitinating enzymes USP10 and USP13.

Future Directions

The future of fluorinated compounds like “6-fluoro-N-(4-fluorophenyl)-1,3-benzothiazol-2-amine” lies in their potential applications in various fields such as molecular imaging, pharmaceuticals, and materials. The development of more efficient and selective enzymatic synthesis methods is a promising area of research.